Cas no 177842-45-4 (1-4-(4-fluorophenoxy)phenylethan-1-amine)

1-4-(4-Fluorophenoxy)phenylethan-1-amine is a fluorinated aromatic amine derivative characterized by its unique structural motif combining a phenylethanamine backbone with a 4-fluorophenoxy substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting agents. The fluorine substitution enhances metabolic stability and may influence binding affinity in receptor interactions. Its well-defined synthetic route allows for high purity and scalability, making it suitable for exploratory drug discovery applications. The compound's physicochemical properties, including moderate lipophilicity and structural rigidity, contribute to its utility in structure-activity relationship studies.
1-4-(4-fluorophenoxy)phenylethan-1-amine structure
177842-45-4 structure
Product Name:1-4-(4-fluorophenoxy)phenylethan-1-amine
CAS No:177842-45-4
MF:C14H14FNO
MW:231.265467166901
CID:4704615
PubChem ID:43189200
Update Time:2025-10-21

1-4-(4-fluorophenoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(4-fluorophenoxy)phenyl)ethanamine
    • IMED332465583
    • AX8297458
    • 1-[4-(4-Fluorophenoxy)-phenyl]-ethylamine
    • 1-[4-(4-Fluoro-phenoxy)-phenyl]-ethylamine
    • 1-4-(4-fluorophenoxy)phenylethan-1-amine
    • Inchi: 1S/C14H14FNO/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-10H,16H2,1H3
    • InChI Key: DRVAKKWXGCYDJV-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC1C=CC(=CC=1)C(C)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Topological Polar Surface Area: 35.2

1-4-(4-fluorophenoxy)phenylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1267321-0.05g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
0.05g
$239.0 2023-05-27
Enamine
EN300-1267321-0.1g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
0.1g
$250.0 2023-05-27
Enamine
EN300-1267321-0.25g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
0.25g
$261.0 2023-05-27
Enamine
EN300-1267321-0.5g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
0.5g
$273.0 2023-05-27
Enamine
EN300-1267321-1.0g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
1g
$285.0 2023-05-27
Enamine
EN300-1267321-2.5g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
2.5g
$558.0 2023-05-27
Enamine
EN300-1267321-5.0g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
5g
$825.0 2023-05-27
Enamine
EN300-1267321-10.0g
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
10g
$1224.0 2023-05-27
Enamine
EN300-1267321-50mg
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
50mg
$239.0 2023-10-02
Enamine
EN300-1267321-100mg
1-[4-(4-fluorophenoxy)phenyl]ethan-1-amine
177842-45-4
100mg
$250.0 2023-10-02

Additional information on 1-4-(4-fluorophenoxy)phenylethan-1-amine

Recent Advances in the Study of 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) in Chemical Biology and Pharmaceutical Research

The compound 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique fluorophenoxy and phenylethanamine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of 1-4-(4-fluorophenoxy)phenylethan-1-amine derivatives to enhance their biological activity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the amine group significantly improved the compound's affinity for serotonin receptors, suggesting its potential as a novel antidepressant or anxiolytic agent. The study utilized molecular docking and in vitro binding assays to validate these findings, providing a robust foundation for further development.

Another key area of investigation has been the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience explored the neuroprotective effects of 1-4-(4-fluorophenoxy)phenylethan-1-amine in models of Parkinson's disease. The researchers observed that the compound reduced oxidative stress and mitochondrial dysfunction in neuronal cells, highlighting its potential as a therapeutic candidate for neurodegenerative disorders. These findings were supported by in vivo experiments in rodent models, which showed improved motor function and reduced neuronal loss.

In addition to its central nervous system applications, 1-4-(4-fluorophenoxy)phenylethan-1-amine has also been investigated for its anti-inflammatory properties. A recent publication in the European Journal of Pharmacology (2024) reported that the compound inhibited the production of pro-inflammatory cytokines in macrophages, suggesting its utility in treating chronic inflammatory conditions such as rheumatoid arthritis. The study employed a combination of biochemical assays and transcriptomic analysis to elucidate the underlying mechanisms, revealing modulation of the NF-κB signaling pathway.

Despite these promising findings, challenges remain in the development of 1-4-(4-fluorophenoxy)phenylethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is also exploring the compound's potential in combination therapies, particularly in oncology, where preliminary data indicate synergistic effects with existing chemotherapeutic agents.

In conclusion, 1-4-(4-fluorophenoxy)phenylethan-1-amine (CAS: 177842-45-4) represents a versatile and promising scaffold in drug discovery. Its diverse pharmacological activities, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable candidate for further investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutics in multiple disease areas.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.